Cas no 90390-32-2 (N-(3,5-difluorobenzyl)pentan-1-amine)

• Product Name: N-(3,5-difluorobenzyl)pentan-1-amine
• CAS No: 90390-32-2
• MF: C₁₂H₁₇F₂N
• MW: 213.266890287399
• CID: 1951704
• PubChem ID: 457615
• Update Time: 2025-04-21

N-(3,5-difluorobenzyl)pentan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-(3,5-difluorobenzyl)pentan-1-amine
• Benzenemethanamine, 3,5-difluoro-N-pentyl-
• 90389-33-6
• 90390-32-2
• CHEMBL1183001
• DTXSID70238151
• N-[(3,5-difluorophenyl)methyl]pentan-1-amine

• Inchi： 1S/C12H17F2N/c1-2-3-4-5-15-9-10-6-11(13)8-12(14)7-10/h6-8,15H,2-5,9H2,1H3
• InChI Key： KOSOXXSXHGLZLE-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)CNCCCCC)F

Computed Properties

• Exact Mass: 213.133
• Monoisotopic Mass: 213.133
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.037
• Boiling Point: 245.4°C at 760 mmHg
• Flash Point: 102.2°C
• Refractive Index: 1.475